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Introduction

Lead(ll) thiosulfate (PbS203) is an inorganic compound of interest in various chemical and
industrial applications. This guide provides a comprehensive overview of its chemical
properties, safety information, synthesis, and toxicological profile, with a particular focus on the
molecular mechanisms relevant to researchers and drug development professionals. Due to its
lead content, this compound exhibits significant toxicity, and a thorough understanding of its
characteristics is crucial for safe handling and potential application studies.

Chemical Identification and Properties

There is some discrepancy in the literature and databases regarding the primary CAS number
for lead(ll) thiosulfate. The most frequently cited and credible CAS numbers are 13478-50-7
and 26265-65-6[1][2]. Another CAS number, 502-87-4, is sometimes associated with lead
thiosulfate, but this appears to be an error as it is also linked to p-quinomethane, a compound
with a different chemical formula (C7HeO). For the purposes of this guide, both 13478-50-7 and
26265-65-6 should be considered when searching for information on lead(ll) thiosulfate.

Lead(ll) thiosulfate is a white crystalline solid that is poorly soluble in water but will dissolve in
the presence of acidic solutions or sodium thiosulfate solutions[3][4]. It is known to decompose
upon heating[3].
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Table 1: Physical and Chemical Properties of Lead(ll)

Thiosulfate

Property Value Source(s)
Molecular Formula PbS20s [5]
Molecular Weight 319.33 g/mol [1]
Appearance White crystalline solid [3114]
Density 5.18 g/cm?3 [31[4]
Melting Point Decomposes [3]

Water Solubility Poorly soluble [3114]

B Soluble in acids and sodium
Solubility _ _ [31[4]
thiosulfate solutions

Safety Data Sheet Information

A complete, official Safety Data Sheet (SDS) for lead(ll) thiosulfate is not readily available from
a single source. The following information has been compiled from multiple databases and
chemical suppliers.

Hazard Identification

Lead(ll) thiosulfate is a hazardous substance due to its lead content. It is harmful if swallowed
or inhaled and is toxic to aquatic life[1][6].

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H332: Harmful if inhaled[1]

H360: May damage fertility or the unborn child[1]

H373: May cause damage to organs through prolonged or repeated exposure[1]
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e H400: Very toxic to aquatic life[1]

ble 2: Toxicological : . |

Parameter Value Species Source(s)
OSHA PEL (TWA) 0.05 mg/m3 (as Pb) Human [7]
NIOSH REL (TWA) 0.05 mg/ms (as Pb) Human [7]
NIOSH IDLH 100 mg/m3 (as Pb) Human [7]
) o 0.34 ppm (as Pb) / 48-  Sticklebacks and coho
Aquatic Toxicity (TLm) [6]
hour salmon

First Aid Measures

 Inhalation: Move the person to fresh air. Call for medical aid[6].
o Skin Contact: Wash off with soap and plenty of water.
o Eye Contact: Rinse thoroughly with plenty of water.

¢ Ingestion: If swallowed, and the victim is conscious, have them drink water or milk and
induce vomiting. Seek immediate medical attention[6].

Handling and Storage

» Handling: Avoid contact with the solid or dust. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a respirator[6].

» Storage: Store in a cool, dry place out of direct sunlight[6].

Experimental Protocols
Synthesis of Lead(ll) Thiosulfate

A detailed, peer-reviewed experimental protocol for the synthesis of lead(ll) thiosulfate is not
widely available. However, the general method involves a precipitation reaction between a
soluble lead salt and a soluble thiosulfate salt[1][2][5].
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General Procedure:

o Preparation of Solutions: Prepare agueous solutions of lead(ll) nitrate (Pb(NOs)2) and
sodium thiosulfate (Na2S20s).

e Precipitation: Slowly add the sodium thiosulfate solution to the lead(ll) nitrate solution with
constant stirring. A white precipitate of lead(ll) thiosulfate will form[5]. The reaction is as
follows: Pb(NOs)z(aq) + Na2S203(aq) —» PbS203(s) + 2NaNOs(aq)

« |solation and Purification: The precipitate can be isolated by filtration. It should then be
washed with deionized water to remove any soluble impurities[5].

» Drying: The purified lead(ll) thiosulfate should be dried in a vacuum to prevent
decomposition[5]. It is noted that prolonged boiling of the solution may cause the precipitate

to turn gray[5].

Synthesis of Lead(II) Thiosulfate
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Caption: Experimental workflow for the synthesis of lead(ll) thiosulfate.

Molecular Toxicology and Signaling Pathways

The toxicity of lead(ll) thiosulfate is primarily attributed to the lead(ll) ion (Pb2*). A key
mechanism of lead's toxicity is its ability to interfere with the biological functions of essential

divalent cations, particularly calcium (Ca?*).
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Lead ions can mimic calcium ions and bind to various calcium-binding proteins, leading to the
disruption of normal cellular signaling pathways. Two important targets are calmodulin (CaM)
and protein kinase C (PKC)[8].

e Calmodulin (CaM): CaM is a crucial calcium sensor protein that regulates numerous cellular
processes. Pb2* can bind to CaM with high affinity, causing a conformational change that can
either activate or inhibit CaM-dependent enzymes and signaling pathways in an uncontrolled
manner[8].

e Protein Kinase C (PKC): PKC is a family of enzymes involved in signal transduction
pathways that control cell growth, differentiation, and apoptosis. Lead can directly activate
some isoforms of PKC, disrupting downstream signaling cascades that are normally
regulated by calcium and diacylglycerol.

The interference of lead with calcium signaling can have profound effects, particularly in the
nervous system, where it can alter neurotransmitter release and synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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